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Compound of Interest

Compound Name: 1H-pyrazole-4-carbaldehyde

Cat. No.: B053337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1H-pyrazole-4-carbaldehyde is a heterocyclic organic compound that serves as a versatile

building block in medicinal chemistry and materials science. Its pyrazole core is a key

pharmacophore in numerous clinically approved drugs, and the reactive aldehyde functionality

allows for a wide range of chemical transformations. A thorough understanding of its physical

properties is paramount for its effective utilization in synthesis, formulation, and quality control.

This guide provides a detailed overview of the key physical and spectroscopic properties of 1H-
pyrazole-4-carbaldehyde, complete with experimental protocols for their determination.

Core Physical and Chemical Properties
A summary of the key physical and chemical properties of 1H-pyrazole-4-carbaldehyde is

presented below. These values have been compiled from various chemical suppliers and

databases.
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Property Value

Molecular Formula C₄H₄N₂O

Molecular Weight 96.09 g/mol

Appearance
White to off-white or light yellow crystalline

powder

Melting Point 82-83 °C[1][2]

Boiling Point 300.0 °C at 760 mmHg (Predicted)[1][3]

Solubility
Slightly soluble in chloroform (with heating) and

methanol.[1]

CAS Number 35344-95-7

Spectroscopic Data
Spectroscopic data is crucial for the structural elucidation and confirmation of 1H-pyrazole-4-
carbaldehyde.

Spectroscopy Data

¹H NMR

Spectra available, characteristic peaks for

pyrazole ring protons and the aldehyde proton

are expected.[4]

¹³C NMR
Spectra available, with expected signals for the

carbonyl carbon and pyrazole ring carbons.

Infrared (IR)

Spectra available, showing characteristic

absorption bands for C=O (aldehyde) and N-H

stretching.

Mass Spectrometry (MS)
Spectra available, with the molecular ion peak

corresponding to the molecular weight.
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The following section details the standard methodologies for determining the key physical

properties of a solid organic compound like 1H-pyrazole-4-carbaldehyde.

Melting Point Determination
The melting point is a critical indicator of purity. For a pure crystalline solid, the melting range is

typically sharp (0.5-1 °C).

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (optional)

Procedure:

Ensure the 1H-pyrazole-4-carbaldehyde sample is dry and finely powdered. If necessary,

gently grind the crystals using a mortar and pestle.

Pack a small amount of the powdered sample into the open end of a capillary tube to a depth

of 2-3 mm by tapping the sealed end on a hard surface.[5]

Place the packed capillary tube into the heating block of the melting point apparatus.

Set the heating rate to increase rapidly to about 10-15 °C below the expected melting point

(82-83 °C).

Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.[5]

Record the temperature at which the first drop of liquid appears (the beginning of melting).

Record the temperature at which the last crystal melts (the end of melting). The recorded

melting point should be reported as a range.
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Boiling Point Determination (Microscale Method)
While 1H-pyrazole-4-carbaldehyde is a solid at room temperature, a micro boiling point

determination can be performed on small quantities.

Apparatus:

Melting point apparatus or Thiele tube

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer

Procedure:

Place a few drops of the molten 1H-pyrazole-4-carbaldehyde into the small test tube.

Invert a capillary tube (sealed end up) and place it inside the test tube containing the sample.

Attach the test tube to a thermometer using a rubber band or wire, ensuring the bottom of

the test tube is level with the thermometer bulb.

Insert the assembly into a heating bath (e.g., the heating block of a melting point apparatus

or a Thiele tube filled with mineral oil).

Heat the apparatus. A stream of bubbles will emerge from the open end of the inverted

capillary tube as the air inside expands and then as the sample boils.

Continue heating until a rapid and continuous stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to be drawn back into the capillary tube.[6]

Solubility Determination (Qualitative)
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This protocol provides a method to assess the solubility of 1H-pyrazole-4-carbaldehyde in

various solvents.

Apparatus:

Small test tubes

Spatula

Pipettes or droppers

Vortex mixer (optional)

Procedure:

Place approximately 10-20 mg of 1H-pyrazole-4-carbaldehyde into a small test tube.

Add 1 mL of the desired solvent (e.g., water, methanol, chloroform, acetone, hexane) to the

test tube.

Agitate the mixture vigorously for 30-60 seconds using a vortex mixer or by flicking the test

tube.

Observe the mixture. If the solid completely disappears, it is considered soluble. If some or

all of the solid remains, it is sparingly soluble or insoluble.

If the compound appears to be insoluble at room temperature, gently heat the test tube in a

warm water bath to observe if solubility increases with temperature. Record this observation.

Repeat the process for each solvent to be tested.

Spectroscopic Analysis Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Dissolve 5-10 mg of 1H-pyrazole-4-carbaldehyde in approximately 0.6-0.7 mL of a

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial.[3]
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Transfer the solution to a standard 5 mm NMR tube using a Pasteur pipette. Ensure the

solution is free of any solid particles.

Acquire the ¹H and ¹³C NMR spectra according to the instrument's standard operating

procedures.

Infrared (IR) Spectroscopy (Thin Solid Film Method):

Dissolve a small amount (a few milligrams) of 1H-pyrazole-4-carbaldehyde in a few drops

of a volatile solvent (e.g., methylene chloride or acetone) in a small vial.[1]

Using a pipette, place a drop of the solution onto the surface of a clean, dry salt plate (e.g.,

NaCl or KBr).

Allow the solvent to evaporate completely, leaving a thin film of the solid compound on the

plate.[1]

Place the salt plate in the sample holder of the IR spectrometer and acquire the spectrum.

Mass Spectrometry (MS):

Prepare a dilute solution of 1H-pyrazole-4-carbaldehyde in a suitable volatile solvent (e.g.,

methanol or acetonitrile).

Introduce the sample into the mass spectrometer via a suitable ionization method, such as

electrospray ionization (ESI) or gas chromatography-mass spectrometry (GC-MS).

Acquire the mass spectrum over an appropriate mass-to-charge (m/z) range.

Workflow and Logical Relationships
The following diagram illustrates the general workflow for the physical and spectroscopic

characterization of a chemical compound like 1H-pyrazole-4-carbaldehyde.
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Caption: Workflow for the physical and spectroscopic characterization of 1H-pyrazole-4-
carbaldehyde.

Safety and Handling
1H-pyrazole-4-carbaldehyde is classified as harmful if swallowed, causes skin irritation, may

cause an allergic skin reaction, causes serious eye damage, and may cause respiratory

irritation. It is essential to handle this compound in a well-ventilated fume hood while wearing

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat. For detailed safety information, refer to the Safety Data Sheet (SDS).[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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